Cas no 1250676-94-8 (5-fluoro-2-methylbenzene-1-carbothioamide)

5-Fluoro-2-methylbenzene-1-carbothioamide is a fluorinated aromatic thioamide compound characterized by its unique structural features, including a fluorine substituent and a methyl group on the benzene ring. This compound is of interest in medicinal and agrochemical research due to its potential as a building block for the synthesis of biologically active molecules. The presence of the thioamide group enhances its reactivity, enabling its use in heterocyclic chemistry and as a precursor for sulfur-containing derivatives. Its fluorine moiety may contribute to improved metabolic stability and binding affinity in target interactions. The compound is typically employed in specialized organic synthesis and pharmaceutical development, where precise functionalization is required.

5-fluoro-2-methylbenzene-1-carbothioamide structure

1250676-94-8 structure

Product Name:5-fluoro-2-methylbenzene-1-carbothioamide

CAS No:1250676-94-8

MF:C₈H₈FNS

MW:169.219223976135

MDL:MFCD09757566

CID:2604951

PubChem ID:46779084

Update Time:2025-05-28

5-fluoro-2-methylbenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-2-methyl(thiobenzamide)
- 5-fluoro-2-methylbenzene-1-carbothioamide
- CS-0235675
- 1250676-94-8
- 5-FLUORO-2-METHYL-THIOBENZAMIDE
- SCHEMBL6889081
- 5-fluoro-2-methylbenzenecarbothioamide
- AKOS011676734
- MFCD09757566
- EN300-1599606
- 691-680-3
- MDL： MFCD09757566
- Inchi： 1S/C8H8FNS/c1-5-2-3-6(9)4-7(5)8(10)11/h2-4H,1H3,(H2,10,11)
- InChI Key： DDWCADLLCQVIOK-UHFFFAOYSA-N
- SMILES： S=C(C1C=C(C=CC=1C)F)N

Computed Properties

Exact Mass: 169.036
Monoisotopic Mass: 169.036
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.1A^2
XLogP3: 1.9

Experimental Properties

Melting Point: 52-56℃
Sensitiveness: Air Sensitive

5-fluoro-2-methylbenzene-1-carbothioamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB348676-1 g	5-Fluoro-2-methyl(thiobenzamide); 97%	1250676-94-8		1g	€56.80	2022-03-03
abcr	AB348676-5 g	5-Fluoro-2-methyl(thiobenzamide); 97%	1250676-94-8		5g	€116.40	2022-03-03
Enamine	EN300-1599606-0.05g	5-fluoro-2-methylbenzene-1-carbothioamide	1250676-94-8	95%	0.05g	$19.0	2023-06-04
Enamine	EN300-1599606-0.1g	5-fluoro-2-methylbenzene-1-carbothioamide	1250676-94-8	95%	0.1g	$19.0	2023-06-04
Enamine	EN300-1599606-0.25g	5-fluoro-2-methylbenzene-1-carbothioamide	1250676-94-8	95%	0.25g	$19.0	2023-06-04
Enamine	EN300-1599606-0.5g	5-fluoro-2-methylbenzene-1-carbothioamide	1250676-94-8	95%	0.5g	$29.0	2023-06-04
Enamine	EN300-1599606-1.0g	5-fluoro-2-methylbenzene-1-carbothioamide	1250676-94-8	95%	1g	$38.0	2023-06-04
Enamine	EN300-1599606-2.5g	5-fluoro-2-methylbenzene-1-carbothioamide	1250676-94-8	95%	2.5g	$70.0	2023-06-04
Enamine	EN300-1599606-5.0g	5-fluoro-2-methylbenzene-1-carbothioamide	1250676-94-8	95%	5g	$125.0	2023-06-04
Enamine	EN300-1599606-10.0g	5-fluoro-2-methylbenzene-1-carbothioamide	1250676-94-8	95%	10g	$234.0	2023-06-04